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Compound of Interest

Compound Name: Sphingomyelin (Milk, Bovine)

CAS No.: 475662-40-9

Cat. No.: B1504359

Get Quote

Product Category: Natural Sphingolipids Source: Bovine Milk (High content of very-long-chain

saturated fatty acids, e.g., C23:0, C24:0) Primary Risk Factors: Hygroscopicity (powder),

Hydrolysis (solution), Phase Transition Artifacts.

Module 1: Storage & Handling Essentials (FAQ)
Q1: I received my Bovine Milk SM as a powder. Can I
store it at -80°C immediately?
Recommendation: Yes, but with a critical caveat regarding condensation.

The Science: Bovine Milk SM is stable as a powder due to its high degree of saturation.

However, lipid powders are extremely hygroscopic.[1][2][3] If you open a cold vial in a warm

room, atmospheric moisture will condense instantly on the lipid. Water catalyzes hydrolysis

and promotes bacterial growth.

Protocol:

Store the unopened vial at -20°C (or -80°C for >1 year storage).
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Equilibration Rule: Before opening, the vial must sit at room temperature for at least 1 hour

in a desiccator.

Best Practice: If you do not plan to use the entire amount, dissolve the powder in

Chloroform:Methanol (2:1 v/v) and store as aliquots in glass ampoules.

Q2: My SM solution in chloroform became cloudy after
storage at -20°C. Is it degraded?
Diagnosis: Likely No. This is often a Phase Transition Artifact.

The Mechanism: Bovine Milk SM contains high levels of long-chain saturated fatty acids

(C22:0, C23:0, C24:0). These species have high phase transition temperatures (

). At -20°C, the lipid can crystallize or precipitate out of the solution, appearing as
"cloudiness" or white flakes.

Troubleshooting Step:

Warm the vial to 30–40°C (water bath).

Vortex gently.

Result: If the solution clears completely, the lipid is intact. If particulates remain or the

solvent has turned yellow, suspect degradation or contamination.

Q3: Why can't I store SM solutions in plastic tubes
(Eppendorf/Falcon)?
Critical Warning:Never store organic lipid solutions in plastic.[1][2][3]

Reasoning:

Leaching: Chloroform and methanol leach plasticizers (phthalates) and additives from

polypropylene/polystyrene. These appear as "ghost peaks" in Mass Spectrometry (MS)

and interfere with biological assays.
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Adsorption: Lipids, especially hydrophobic species, adsorb to the hydrophobic walls of

plastic tubes, altering the concentration.

Correct Vessel: Borosilicate glass vials with Teflon-lined caps.

Module 2: Troubleshooting Degradation
Decision Tree: Assessing Lipid Integrity
Use the following workflow to determine if your sample is compromised.

Visual Inspection of SM Solution

Cloudy / Precipitate

Yellow / Discolored

Clear / Colorless

Warm to 40°C & Vortex

Suspect Phase Separation

Run TLC / HPLC

Suspect Oxidation

Routine Check

Solubilized (Intact)

Particulates Remain

Proceed with Experiment

Single Spot

Discard & Repurify

Multiple Spots (Lyso-SM/Ceramide)
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Click to download full resolution via product page

Figure 1: Decision matrix for evaluating the physical state of bovine milk sphingomyelin stored

in organic solvent.

Q4: What are the specific degradation products I should
look for?
Unlike phosphatidylcholine (PC), Sphingomyelin (SM) has an amide linkage at the sn-2

position, making it more resistant to base hydrolysis. However, it is susceptible to acid

hydrolysis.

Degradation Type Mechanism
Primary
Byproducts

Detection Method

Acid Hydrolysis
Cleavage of

phosphodiester bond

Ceramide +

Phosphocholine

TLC (Ceramide runs

higher than SM)

Deacylation
Amide bond cleavage

(harsh conditions)

Sphingosylphosphoryl

choline (Lyso-SM)

MS (Mass shift), TLC

(Lyso-SM runs lower)

Oxidation
Radical attack on

double bonds
Peroxides, Aldehydes

UV Absorbance (234

nm), MS

Note: Bovine Milk SM is relatively resistant to oxidation compared to Egg SM because it

contains fewer polyunsaturated fatty acids.

Module 3: Analytical Validation Protocols
Protocol A: Thin Layer Chromatography (TLC) for Purity
Check
A rapid, cost-effective method to detect hydrolysis (Ceramide formation).

Materials:

Silica Gel 60 plates (glass backed preferred).
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Mobile Phase: Chloroform : Methanol : Water (65 : 25 : 4 v/v/v).

Stain: Molybdenum Blue (detects phosphate) or Charring (Copper Sulfate).

Steps:

Equilibration: Place mobile phase in the tank 1 hour prior to run to saturate the atmosphere.

Loading: Spot 10–20 µg of sample alongside a pure SM standard and a Ceramide standard.

Run: Develop until the solvent front reaches 1 cm from the top.

Visualization:

Molybdenum Blue: SM appears immediately as a blue spot. Ceramide (no phosphate) will

not stain.

Charring: Spray with 10% CuSO4 in 8% Phosphoric acid. Heat at 180°C. All lipids appear

as charred black spots.

Interpretation:

SM Rf: ~0.2 – 0.3

Ceramide Rf: ~0.7 – 0.8 (runs much higher).

Troubleshooting: If you see a spot at Rf ~0.7, significant hydrolysis has occurred.

Protocol B: HPLC-ELSD Quantification
For precise quantification and separating SM species.

Column: Normal Phase Silica (e.g., 3µm, 150 x 2.1 mm).

Mobile Phase A: Chloroform/Methanol/Ammonium Hydroxide (80:19.5:0.5).

Mobile Phase B: Chloroform/Methanol/Water/Ammonium Hydroxide (60:34:5.5:0.5).

Gradient: 0% B to 100% B over 20 mins.
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Detector: Evaporative Light Scattering Detector (ELSD) is preferred over UV, as SM has

weak UV chromophores.

Module 4: Formulation Stability (Liposomes)[5][6]
Q5: Can I freeze my SM-containing liposomes for
storage?
Strictly NO.

The Physics: Freezing water crystals puncture the lipid bilayer. Upon thawing, the vesicles

fracture and fuse, causing leakage of encapsulated drugs and drastic changes in size

distribution (LUVs become MLVs).

Cryoprotectants: If lyophilization (freeze-drying) is required, you must add a cryoprotectant

(Trehalose or Sucrose at 5–10% w/v) before freezing. This forms a glassy matrix that

protects the membrane.

Q6: How does the high Tm of Bovine SM affect liposome
preparation?
Technical Insight: Bovine Milk SM has a gel-to-liquid crystalline transition temperature (

) typically between 30°C and 40°C.

Impact: If you extrude or hydrate below this temperature, the lipid is in a rigid "gel" state.

Consequence: The membrane will not seal properly, leading to leaky liposomes or clogged

extruder membranes.

Protocol Adjustment: Always perform hydration and extrusion at >10°C above the

. For Bovine Milk SM, maintain all equipment (extruder block, syringes) at 50–60°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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